Cas no 251107-27-4 (6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 251107-27-4
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD18807929
• CID: 246364
• PubChem ID: 18504895
• Update Time: 2025-09-23

6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxylicacid, 6-methoxy-
• 1H-Benzimidazole-5-carboxylicacid,6-methoxy-(9CI)
• 6-methoxy-3H-benzimidazole-5-carboxylic acid
• 6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid
• 5-Methoxy-1H-benzimidazole-6-carboxylic acid
• 6-methoxy-5-benzimidazole carboxylic acid
• 251107-27-4
• DTXSID50594247
• EN300-8593229
• QVURDMKCFPDXKS-UHFFFAOYSA-N
• SCHEMBL5374095

• MDL： MFCD18807929
• Inchi： 1S/C9H8N2O3/c1-14-8-3-7-6(10-4-11-7)2-5(8)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： QVURDMKCFPDXKS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=C(C=C1C(=O)O)NC=N2

Computed Properties

• Exact Mass: 192.05354
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 75.21